Phthalylglycyl chloride
Cat. No. B1293636
M. Wt: 223.61 g/mol
InChI Key: RHZBRCQIKQUQHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08435480B2
Procedure details
In the (G2a) step, 2 mol of thionylchloride (SOCl2) was added to the compound 1a to produce 2-(1,3-dioxoisoindolin-2-yl)acetic chloride (compound 2a) and the unreacted thionylchloride (SOCl2) was recovered by using an aspirator.
Name
Identifiers
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REACTION_CXSMILES
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S(Cl)([Cl:3])=O.[O:5]=[C:6]1[C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:8](=[O:15])[N:7]1[CH2:16][C:17]([OH:19])=O>>[O:5]=[C:6]1[C:14]2[C:9](=[CH:10][CH:11]=[CH:12][CH:13]=2)[C:8](=[O:15])[N:7]1[CH2:16][C:17]([Cl:3])=[O:19]
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Inputs
Step One
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Name
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|
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Quantity
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2 mol
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O=C1N(C(C2=CC=CC=C12)=O)CC(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C1N(C(C2=CC=CC=C12)=O)CC(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
